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Compound of Interest

Compound Name: Iodomethane-13C

Cat. No.: B121761 Get Quote

In-Depth Technical Guide: Iodomethane-¹³C
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Iodomethane-¹³C (¹³CH₃I), a

crucial isotopically labeled compound utilized in advanced scientific research. This document

details its fundamental properties, experimental applications, and relevant reaction

mechanisms to support its use in metabolic tracing, mechanistic studies, and structural

analysis.

Core Properties of Iodomethane-¹³C
Iodomethane-¹³C is a methylated iodide molecule where the carbon atom is the heavy isotope

¹³C. This isotopic labeling makes it an invaluable tool for a variety of analytical techniques, most

notably Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry.

Quantitative Data Summary
The key physical and chemical properties of Iodomethane-¹³C are summarized in the table

below for easy reference.
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Property Value Reference

CAS Number 4227-95-6 [1][2][3]

Molecular Formula ¹³CH₃I [1][2][3]

Molecular Weight 142.932 g/mol [4]

Appearance Liquid

Density 2.290 g/mL at 25 °C

Boiling Point 42 °C

Melting Point -66.5 °C

Refractive Index n20/D 1.5293

Isotopic Purity ≥99 atom % ¹³C [5]

Experimental Applications and Protocols
Iodomethane-¹³C is a versatile reagent employed in a range of experimental contexts, from

elucidating reaction mechanisms to probing molecular structures.

Application in NMR Spectroscopy for Structural
Analysis
Iodomethane-¹³C is frequently used in high-resolution NMR spectroscopy to determine the

precise molecular geometry of solutes in anisotropic environments like liquid crystals. The ¹³C

labeling allows for the measurement of ¹H-¹H and ¹³C-¹H dipolar couplings, which are sensitive

to the bond angles and internuclear distances within the molecule.[1][2]

General Experimental Protocol:

Sample Preparation: A solution of Iodomethane-¹³C is prepared by dissolving it in a suitable

thermotropic or lyotropic liquid crystalline solvent. The concentration is optimized to ensure

sufficient signal-to-noise ratio while minimizing solute-solute interactions.
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NMR Data Acquisition: High-resolution ¹H and ¹³C NMR spectra are acquired on a high-field

NMR spectrometer. Specialized pulse sequences may be employed to measure the one-

bond and long-range ¹³C-¹H and ¹H-¹H dipolar couplings.

Spectral Analysis: The acquired spectra are analyzed to extract the precise values of the

dipolar couplings. These values are directly related to the molecular geometry and the

degree of alignment of the molecule within the liquid crystal.

Structural Refinement: The experimental dipolar couplings are compared with theoretical

values calculated for different molecular geometries. An iterative refinement process is used

to determine the molecular structure that best fits the experimental data.

Use in Mechanistic Studies: The Heck Reaction
Iodomethane-¹³C serves as a mechanistic probe to investigate complex catalytic cycles, such

as the palladium-catalyzed Heck reaction.[6] By tracking the ¹³C label, researchers can

elucidate the pathways of methyl group transfer and characterize transient intermediates. The

Heck reaction is a powerful method for forming carbon-carbon bonds between an unsaturated

halide and an alkene.

Experimental Workflow for Mechanistic Investigation:
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Caption: Experimental workflow for studying the Heck reaction using isotopic labeling.

Signaling Pathways and Logical Relationships
The primary utility of Iodomethane-¹³C in the context of signaling pathways is in the synthesis of

¹³C-labeled biomolecules. These labeled molecules can then be introduced into biological

systems to trace their metabolic fate and understand their role in complex signaling cascades.

Logical Relationship for Isotope Tracing:
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Caption: Logical workflow for utilizing Iodomethane-¹³C in metabolic pathway analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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